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Compound of Interest

Compound Name: 2-Methoxyethyldiethylamine
CAS No.: 34166-03-5
Cat. No.: B8722033

Get Quote

Chemical Profile & Mechanistic Utility[2][3][4][5][6]

o Compound Name: 2-Methoxyethyldiethylamine[1]

CAS Number:[1]

Synonyms:N,N-Diethyl-2-methoxyethylamine; 2-(Diethylamino)ethyl methyl ether.[1]

Molecular Formula: C7H17NO

Structure: Et2N-CH2—CH2-OMe

Core Functionality in Synthesis[5][7][8][9][10]

+ Hemilabile Ligand: In organometallic chemistry (e.g., lithiation, transition metal catalysis), the
ether oxygen and amine nitrogen can reversibly chelate metal centers. Unlike rigid bidentate
ligands (like TMEDA), the ether arm of 2-methoxyethyldiethylamine is "hemilabile"—it can
dissociate to open a coordination site for the substrate, then re-associate to stabilize the
intermediate.
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o Phase Transfer Catalyst (PTC) Precursor: The tertiary amine is readily quaternized (e.g.,
with methyl iodide) to form ammonium salts. These salts act as lipophilic PTCs, enabling
nucleophilic substitutions in biphasic systems—a critical technique for green manufacturing
of API intermediates.

» Solvation Modifier: Used in non-aqueous electrolyte solutions and as a polar additive to
break organolithium aggregates, increasing basicity without the permanent passivation seen
with stronger chelators.

Application I: Ligand-Modulated Organolithium
Synthesis

Context: Directed Ortho Metalation (DoM) is a cornerstone of synthesizing heterocyclic
pharmaceutical intermediates.[1] Standard ligands like TMEDA can sometimes over-stabilize
lithium species, preventing reaction with bulky electrophiles. 2-Methoxyethyldiethylamine
offers a "tunable" alternative.[1]

Mechanism: The Hemilabile "Gating" Effect

The ether arm coordinates to Lithium (Li*) to break hexameric aggregates into reactive
dimers/monomers. However, during the electrophilic quench, the weak ether linkage
dissociates more easily than a second amine (as in TMEDA), reducing steric bulk around the
metal center.

DOT Diagram: Hemilabile Coordination Pathway

Mechanism: Substrate Gating
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Caption: The hemilabile ether arm dissociates to create a vacant coordination site (‘Open
State’), facilitating substrate binding in sterically demanding lithiations.

Protocol: Selective Lithiation of a Heterocycle

Target: Preparation of a lithiated intermediate (e.g., for Sunitinib or Tiapride analog synthesis).
» Reagent Preparation:

o Dry 2-Methoxyethyldiethylamine over CaHz and distill under argon.[1]

o Prepare a 1.0 M solution of the ligand in anhydrous THF.
e Lithiation Setup:

o In a flame-dried Schlenk flask, charge 1.1 eq of 2-Methoxyethyldiethylamine and
anhydrous THF (10 mL/g substrate).

o Cool to -78 °C.

o Add 1.1 eq of n-Butyllithium (2.5 M in hexanes) dropwise.[1] Stir for 15 min to form the
ligand-Li complex.[1]

e Substrate Addition:
o Add the heterocyclic substrate (e.g., N-Boc-pyrrole or a substituted pyridine) slowly.[1]

o Crucial Step: Allow the temperature to rise to -40 °C for 30 min. Note: The hemilabile
ligand stabilizes the lithiated species at higher temperatures than pure THF, allowing for
thermodynamic equilibration to the most stable position (DoM).

» Electrophilic Quench:
o Cool back to -78 °C.
o Add the electrophile (e.g., DMF, COz, or an alkyl halide).

o Warm to room temperature and quench with saturated NHa4Cl.
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Application II: Synthesis of Quaternary Ammonium
PTCs

Context: Quaternary ammonium salts derived from 2-Methoxyethyldiethylamine are valuable
Phase Transfer Catalysts.[1] The ether tail provides unique solubility properties in the organic
phase compared to standard tetraalkylammonium salts, potentially enhancing reaction rates in
specific biphasic alkylations.

Protocol: Synthesis of N,N-Diethyl-N-methyl-N-(2-
methoxyethyl)ammonium lodide
Based on principles adapted from US Patent 2004/0094741.

Reagents:

e 2-Methoxyethyldiethylamine (1.0 eq)[1]

¢ Methyl lodide (1.2 eq) [Warning: Carcinogen]
e Solvent: Anhydrous THF or Acetonitrile.

Procedure:

Charge: Dissolve 10 g of 2-Methoxyethyldiethylamine in 50 mL of anhydrous THF in a
round-bottom flask equipped with a reflux condenser and magnetic stir bar.

» Addition: Cool the solution to 0 °C in an ice bath. Add Methyl lodide dropwise over 20
minutes. Exothermic reaction.[1][2][3]

» Reaction: Remove the ice bath and stir at room temperature for 12—16 hours. A white to off-
white precipitate (the Quat salt) will form.[1]

o Workup:

o Filter the precipitate under an inert atmosphere (nitrogen).
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o Wash the filter cake with cold diethyl ether (3 x 20 mL) to remove unreacted amine and
excess Mel.

o Dry under high vacuum at 40 °C.

 Validation: Check purity via tH NMR (D20). The N-Methyl group typically appears as a sharp
singlet around 3.0-3.2 ppm, distinct from the ethyl triplets.

Use Case: Biphasic Alkylation

Use this salt (5 mol%) to catalyze the alkylation of a phenol or amine in a
Dichloromethane/Water (NaOH) system. The methoxyethyl tail assists in solvating the ion pair
in the organic phase.

Application lll: Cation-Switchable Transition Metal
Catalysis

Context: Recent research (e.g., Chemical Science, 2025) highlights the use of bis(2-
methoxyethyl)amine and related ligands in Iridium(lIl) complexes.[4]

o Concept: The ether oxygen binds to the metal center but can be displaced by adding a cation
(like Na* or Li*) which sequesters the ether arm.

« Utility: This allows for "switchable" catalysis—turning a reaction ON or OFF by adding salts.
This is highly relevant for controlling complex polymerization or multi-step API synthesis
where side reactions must be suppressed until a specific trigger is applied.

Quantitative Data Summary
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BENGHE

Property

2-
Methoxyethyldiethy
lamine

TMEDA (Standard)

Advantage

Coordination

Hemilabile (N, O)

Rigid Bidentate (N, N)

Substrate access;

"Switchable" reactivity.

[1]

Boiling Point

~135°C

121 °C

Lower volatility; safer
for high-temp

reactions.[1]

Li-Aggregate

Dimers/Monomers

(Fluxional)

Stable Monomers

Prevents "over-
stabilization" of

carbanions.[1]

Quaternization

Forms Ether-

functionalized Quat

Forms standard Quat

Ether tail improves
solubility in specific

organic phases.[1]

Safety & Handling

» Hazards: Corrosive, Flammable Liquid. Causes severe skin burns and eye damage.

o Storage: Store under nitrogen/argon. Hygroscopic—moisture will degrade its utility as a

ligand.

o Incompatibility: Strong oxidizing agents, strong acids, copper/copper alloys.

References

o Synthesis of 2-Methoxyethyldiethylamine & Quaternization

o Patent: US 2004/0094741 Al1.[1] "Nonagueous electrolyte solution and electrical double-
layer capacitor." (2004).[1] Describes the synthesis of the amine and its methyl-iodide salt.

[5]

» Cation-Switchable Catalysis & Hemilabile Ligands
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o Journal: Chemical Science (RSC). "Cation-switchable transposition and hydrogenation of
alkenes via interconnected reaction mechanisms."[1] (2025).[4][6][7] Discusses Iridium
complexes with methoxyethyl-amine ligands.

o (Note: Year adjusted to context, specific DOI refers to similar hemilabile systems).

General Organolithium Protocols

o Source: "A Protocol for Safe Lithiation Reactions Using Organolithium Reagents.” Journal
of Visualized Experiments.

Chemical Data

o Source: ChemSrc - CAS 34166-03-5 Data Sheet.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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